Hetisan
Overview
Description
Hetisan is a terpene alkaloid fundamental parent and a diterpene alkaloid.
Scientific Research Applications
Hetisane-Type Diterpenoid Alkaloids
Hetisan, a type of diterpenoid alkaloid, has been extensively studied for its chemical properties and potential applications. A review of literature up to 1998 highlights the isolation of hetisane-type diterpenoid alkaloids from various plant genera such as Aconitum, Consolida, Delphinium, and others. This review provides systematic data on the chemistry, physicochemical methods of studying structures, and pharmacology of hetisane alkaloids (Bessonova & Saidkhodzhaeva, 2000).
Synthesis Challenges and Approaches
The synthesis of hetisane group alkaloids, particularly nominine, represents a significant challenge in the field of C20 diterpene alkaloids. Research conducted in 2007 details the synthesis of an advanced intermediate in this context, highlighting key steps like reductive acylation and Lewis acid-catalyzed reactions. This study underscores the complexity and the innovative approaches required in synthesizing such compounds (Hutt & Mander, 2007).
Quality Control in Traditional Medicine
Hetisan-type diterpenoid alkaloids are also significant in the quality control of traditional herbal medicines. A 2013 study developed a HPLC–ELSD method for the simultaneous determination of five Hetisane-type diterpenoid alkaloids in Tibetan traditional medicine, highlighting the method’s accuracy and repeatability for quality control purposes (Lin et al., 2013).
Metabolites Study
Research in 2021 focused on the isolation and structural identification of alkaloids from Fuzi, including new hetisane alkaloids. The study delved into the MS fragmentation patterns of hetisane alkaloids and investigated their metabolites and metabolic pathways in rat liver microsomes, contributing valuable insights into the bioactivity and metabolism of these compounds (Liu et al., 2021).
Toxicity and Anesthetic Activity
A 2007 study investigated the toxicity and local anesthetic activity of various diterpenoid alkaloids, including hetisane. It identified compounds with greater anesthetic activity and duration than traditional anesthetics, demonstrating the potential medical applications of hetisane alkaloids (Dzhakhangirov et al., 2007).
Diterpenoid Alkaloids from Aconitum Carmichaelii
A study on Aconitum carmichaelii isolated new hetisan-type diterpenoid alkaloids, exploring their structural characteristics and potential bioactivities. The research contributes to understanding the diverse chemical profiles of plants containing hetisane alkaloids and their pharmacological implications (Jiang et al., 2012).
properties
Product Name |
Hetisan |
|---|---|
Molecular Formula |
C20H27N |
Molecular Weight |
281.4 g/mol |
IUPAC Name |
(1R,5R,11R,14R,16S,17R,18R)-5-methyl-12-methylidene-7-azaheptacyclo[9.6.2.01,8.05,17.07,16.09,14.014,18]nonadecane |
InChI |
InChI=1S/C20H27N/c1-11-8-19-9-14-16-18(2)4-3-5-20(16)15(19)7-12(11)6-13(19)17(20)21(14)10-18/h12-17H,1,3-10H2,2H3/t12-,13?,14-,15+,16+,17?,18-,19-,20+/m0/s1 |
InChI Key |
LXRYNQDTYNAGIM-FSRNCCSPSA-N |
Isomeric SMILES |
C[C@@]12CCC[C@]34[C@@H]1[C@@H]5C[C@]67[C@H]3C[C@H](CC6C4N5C2)C(=C)C7 |
Canonical SMILES |
CC12CCCC34C1C5CC67C3CC(CC6C4N5C2)C(=C)C7 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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